Cas no 398998-09-9 (N'-(1E)-1-(3,4-dimethoxyphenyl)ethylidene-3-4-(diphenylmethyl)piperazin-1-ylpropanehydrazide)

• Product Name: N'-(1E)-1-(3,4-dimethoxyphenyl)ethylidene-3-4-(diphenylmethyl)piperazin-1-ylpropanehydrazide
• CAS No: 398998-09-9
• MF: C₃₀H₃₆N₄O₃
• MW: 500.631847381592
• CID: 5850561
• PubChem ID: 9646230
• Update Time: 2025-07-09

N'-(1E)-1-(3,4-dimethoxyphenyl)ethylidene-3-4-(diphenylmethyl)piperazin-1-ylpropanehydrazide Chemical and Physical Properties

Names and Identifiers

• (E)-3-(4-benzhydrylpiperazin-1-yl)-N'-(1-(3,4-dimethoxyphenyl)ethylidene)propanehydrazide
• F0840-0124
• N'-[(1E)-1-(3,4-DIMETHOXYPHENYL)ETHYLIDENE]-3-[4-(DIPHENYLMETHYL)PIPERAZIN-1-YL]PROPANEHYDRAZIDE
• 398998-09-9
• 3-(4-benzhydrylpiperazin-1-yl)-N-[(E)-1-(3,4-dimethoxyphenyl)ethylideneamino]propanamide
• AKOS016287132
• N'-(1E)-1-(3,4-dimethoxyphenyl)ethylidene-3-4-(diphenylmethyl)piperazin-1-ylpropanehydrazide

• Inchi： 1S/C30H36N4O3/c1-23(26-14-15-27(36-2)28(22-26)37-3)31-32-29(35)16-17-33-18-20-34(21-19-33)30(24-10-6-4-7-11-24)25-12-8-5-9-13-25/h4-15,22,30H,16-21H2,1-3H3,(H,32,35)/b31-23+
• InChI Key： NRIFVVOQEQMBIP-UQRQXUALSA-N
• SMILES： O=C(CCN1CCN(C(C2C=CC=CC=2)C2C=CC=CC=2)CC1)N/N=C(\C)/C1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 500.27874102g/mol
• Monoisotopic Mass: 500.27874102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 10
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 66.4Ų

Additional information on N'-(1E)-1-(3,4-dimethoxyphenyl)ethylidene-3-4-(diphenylmethyl)piperazin-1-ylpropanehydrazide

Recent Advances in the Study of N'-(1E)-1-(3,4-dimethoxyphenyl)ethylidene-3-4-(diphenylmethyl)piperazin-1-ylpropanehydrazide (CAS: 398998-09-9)

The compound N'-(1E)-1-(3,4-dimethoxyphenyl)ethylidene-3-4-(diphenylmethyl)piperazin-1-ylpropanehydrazide (CAS: 398998-09-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This hydrazide derivative, characterized by its complex structure featuring a diphenylmethylpiperazine moiety and a dimethoxyphenyl group, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action.

Recent research has focused on the synthesis and optimization of this compound to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the hydrazide backbone could significantly improve its binding affinity to specific protein targets, particularly those involved in neurodegenerative diseases. The study utilized molecular docking simulations and in vitro assays to validate these findings, highlighting the compound's potential as a lead candidate for further development.

Another key area of investigation has been the compound's role in modulating cellular signaling pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that N'-(1E)-1-(3,4-dimethoxyphenyl)ethylidene-3-4-(diphenylmethyl)piperazin-1-ylpropanehydrazide exhibits inhibitory effects on certain kinases implicated in cancer progression. The researchers employed high-throughput screening and kinase profiling assays to identify the compound's selectivity and potency, suggesting its potential as a novel kinase inhibitor.

In addition to its therapeutic potential, the compound's pharmacokinetic properties have also been a focus of recent studies. A preclinical investigation published in European Journal of Pharmaceutical Sciences (2024) explored the compound's metabolic stability and distribution in rodent models. The results indicated favorable absorption and tissue penetration, although further optimization may be required to mitigate rapid clearance rates.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as solubility, toxicity, and off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academic and industrial researchers are underway to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, N'-(1E)-1-(3,4-dimethoxyphenyl)ethylidene-3-4-(diphenylmethyl)piperazin-1-ylpropanehydrazide (CAS: 398998-09-9) represents a promising scaffold for the development of new therapeutic agents. Ongoing research continues to uncover its multifaceted biological activities, paving the way for its potential application in treating neurodegenerative disorders, cancer, and other diseases. Future studies should focus on optimizing its pharmacological profile and evaluating its efficacy in more complex in vivo models.